2-Amino-4-(2,5-dimethoxyphenyl)-6-methyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(2,5-dimethoxyphenyl)-6-methyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-52-8
VCID:
VC0459992
InChI:
InChI=1S/C22H22N4O2/c1-13-4-6-15-16(8-13)20(17-9-14(27-2)5-7-19(17)28-3)22(11-24,12-25)21(26)18(15)10-23/h5-7,9,13,16,20H,4,8,26H2,1-3H3/t13?,16-,20-/m0/s1
SMILES:
CC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula:
C22H22N4O2
Molecular Weight:
374.4g/mol
2-Amino-4-(2,5-dimethoxyphenyl)-6-methyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-52-8
Main Products
VCID: VC0459992
Molecular Formula: C22H22N4O2
Molecular Weight: 374.4g/mol
| CAS No. | 494792-52-8 |
|---|---|
| Product Name | 2-Amino-4-(2,5-dimethoxyphenyl)-6-methyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C22H22N4O2 |
| Molecular Weight | 374.4g/mol |
| IUPAC Name | (4R,4aR)-2-amino-4-(2,5-dimethoxyphenyl)-6-methyl-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C22H22N4O2/c1-13-4-6-15-16(8-13)20(17-9-14(27-2)5-7-19(17)28-3)22(11-24,12-25)21(26)18(15)10-23/h5-7,9,13,16,20H,4,8,26H2,1-3H3/t13?,16-,20-/m0/s1 |
| Standard InChIKey | NRWDKGSHVNWVQS-VHXSRGPHSA-N |
| Isomeric SMILES | CC1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| SMILES | CC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| Canonical SMILES | CC1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| PubChem Compound | 11838485 |
| Last Modified | Nov 11 2021 |
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